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Compound of Interest

Compound Name: 2-Chlorobenzenesulfonamide

Cat. No.: B1218434

An In-depth Technical Guide to 2-Chlorobenzenesulfonamide: Molecular Structure,
Properties, and Synthetic Protocols

Introduction

2-Chlorobenzenesulfonamide is an organic compound that serves as a crucial intermediate
in the synthesis of a variety of pharmaceuticals and agrochemicals.[1] Its chemical structure,
characterized by a sulfonamide group and a chlorine atom attached to a benzene ring, imparts
specific reactivity that makes it a versatile building block in medicinal chemistry. This technical
guide provides a comprehensive overview of its molecular structure, physicochemical
properties, and detailed experimental protocols for its synthesis and characterization, tailored
for researchers and professionals in the field of drug development.

Molecular Structure and Properties

The fundamental characteristics of 2-Chlorobenzenesulfonamide are summarized in the table
below, providing essential data for laboratory and research applications.
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Property Value Reference(s)
Molecular Formula CeHeCINO2S [1]

Molecular Weight 191.64 g/mol [11[2][3]

CAS Number 6961-82-6 [1]
Appearance White to light yellow powder [2]

Melting Point 189-193 °C [2][3]

Linear Formula CICeHaSO2NH:2 [3]

SMILES String

NS(=0)(=0)clccccclCl

[3]

InChl Key

JCCBZCMSYUSCFM-
UHFFFAOYSA-N

[3]

Below is a two-dimensional diagram representing the molecular structure of 2-

Chlorobenzenesulfonamide.

Caption: 2D representation of the 2-Chlorobenzenesulfonamide molecule.

Experimental Protocols
Synthesis of 2-Chlorobenzenesulfonamide

The synthesis of 2-Chlorobenzenesulfonamide can be achieved through the

chlorosulfonation of chlorobenzene followed by amination. The following is a plausible

experimental protocol.

Materials:

Chlorobenzene

Chlorosulfonic acid

Dichloromethane (DCM)

Ammonium hydroxide (concentrated)
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e Sodium bicarbonate (NaHCO3)

¢ Anhydrous magnesium sulfate (MgSOQOa)
e Ice

Procedure:

e Chlorosulfonation: In a round-bottom flask equipped with a dropping funnel and a stirrer, cool
chlorosulfonic acid (3 equivalents) to 0°C in an ice bath. Slowly add chlorobenzene (1
equivalent) dropwise to the cooled acid while maintaining the temperature below 10°C.

o Reaction: After the addition is complete, allow the mixture to slowly warm to room
temperature and stir for 2-3 hours. The reaction progress can be monitored by thin-layer
chromatography (TLC).

e Quenching: Carefully pour the reaction mixture onto crushed ice with constant stirring. This
will precipitate the 2-chlorobenzenesulfonyl chloride.

o Extraction: Extract the agueous mixture with dichloromethane. Wash the organic layer
sequentially with water, saturated sodium bicarbonate solution, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to obtain the crude 2-chlorobenzenesulfonyl
chloride.

o Amination: Dissolve the crude 2-chlorobenzenesulfonyl chloride in a suitable organic solvent
(e.g., acetone). Add this solution dropwise to a stirred, cooled (0°C) solution of concentrated
ammonium hydroxide.

e Product Isolation: Stir the reaction mixture for 1-2 hours at room temperature. The product,
2-Chlorobenzenesulfonamide, will precipitate out of the solution.

« Purification: Collect the solid product by filtration, wash with cold water, and recrystallize from
an appropriate solvent system (e.g., ethanol/water) to yield the pure compound.

Extraction with DCM ‘4‘ Amination with NH4OH }—»‘ Purification }—»

Start: Chlorobenzene & Chlorosulfonic Acid }—»‘ Chlorosulfonation End Product: 2-Chlorobenzenesulfonamide

—»‘ Quenching on Ice ‘—»
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Caption: Workflow for the synthesis of 2-Chlorobenzenesulfonamide.

Characterization of 2-Chlorobenzenesulfonamide

The identity and purity of the synthesized 2-Chlorobenzenesulfonamide can be confirmed
using various analytical techniques.

1. Infrared (IR) Spectroscopy:
» Objective: To identify the functional groups present in the molecule.

o Methodology: A small amount of the dried sample is mixed with potassium bromide (KBr)
and pressed into a thin pellet. The IR spectrum is then recorded using an FTIR spectrometer.

o Expected Peaks: Characteristic absorption bands for the sulfonamide group (N-H stretching,
S=0 stretching) and the chloro-substituted benzene ring (C-Cl stretching, C=C stretching)
should be observed.

2. X-ray Crystallography:

o Objective: To determine the precise three-dimensional arrangement of atoms in the crystal
lattice.

o Methodology: Single crystals of 2-Chlorobenzenesulfonamide suitable for X-ray diffraction
are grown by slow evaporation of a saturated solution in an appropriate solvent (e.g.,
ethanol).[3] A selected crystal is mounted on a goniometer and subjected to X-ray radiation.
The diffraction pattern is collected and analyzed to solve the crystal structure.

Role in Drug Development

While 2-Chlorobenzenesulfonamide's own biological activity is not extensively documented, it
is a key precursor for the synthesis of various biologically active sulfonamides. The
sulfonamide functional group is a well-known pharmacophore present in a wide range of drugs,
including antibacterial, diuretic, and hypoglycemic agents.
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Caption: Role of 2-Chlorobenzenesulfonamide as a synthetic intermediate.

The structural modifications of 2-Chlorobenzenesulfonamide, typically at the sulfonamide
nitrogen, can lead to the development of novel compounds with specific therapeutic properties.
This makes it a valuable starting material for drug discovery and development pipelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [2-Chlorobenzenesulfonamide molecular structure and
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218434#2-chlorobenzenesulfonamide-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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